Cas no 919278-57-2 (3-(benzyloxy)-5-(trifluoromethyl)aniline)

• Product Name: 3-(benzyloxy)-5-(trifluoromethyl)aniline
• CAS No: 919278-57-2
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 765174
• PubChem ID: 68984294
• Update Time: 2025-08-02

3-(benzyloxy)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(phenylmethoxy)-5-(trifluoromethyl)-
• 3-phenylmethoxy-5-(trifluoromethyl)aniline
• 3-(benzyloxy)-5-(trifluoromethyl)aniline
• DTXSID40739468
• SCHEMBL4279566
• EN300-1294835
• A1-16539
• 919278-57-2
• AT36776
• AKOS021315473

• Inchi： 1S/C14H12F3NO/c15-14(16,17)11-6-12(18)8-13(7-11)19-9-10-4-2-1-3-5-10/h1-8H,9,18H2
• InChI Key： ADJBXOMDDRICDE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)OCC1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 267.08709849g/mol
• Monoisotopic Mass: 267.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(benzyloxy)-5-(trifluoromethyl)aniline

Introduction to 3-(benzyloxy)-5-(trifluoromethyl)aniline (CAS No. 919278-57-2)

3-(benzyloxy)-5-(trifluoromethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 919278-57-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, characterized by the presence of a benzyl ether group at the 3-position and a trifluoromethyl substituent at the 5-position of the aniline core. The structural features of 3-(benzyloxy)-5-(trifluoromethyl)aniline make it a versatile intermediate in synthetic chemistry, with potential applications in the development of novel bioactive molecules.

The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their biological activity, metabolic stability, and pharmacokinetic properties. The trifluoromethyl group, in particular, is renowned for its ability to enhance binding affinity and reduce susceptibility to enzymatic degradation. In the context of 3-(benzyloxy)-5-(trifluoromethyl)aniline, the trifluoromethyl substituent is strategically positioned to influence the electronic properties of the aromatic ring, thereby affecting its reactivity and interaction with biological targets.

The benzyloxy moiety at the 3-position introduces a hydrophobic pocket that can be exploited for optimizing solubility and membrane permeability. This dual functionality makes 3-(benzyloxy)-5-(trifluoromethyl)aniline a valuable building block for medicinal chemists seeking to design molecules with enhanced pharmacological profiles. Recent studies have highlighted its utility in synthesizing kinase inhibitors, where the combination of electron-withdrawing and electron-donating groups can fine-tune binding interactions with protein targets.

One of the most compelling aspects of 3-(benzyloxy)-5-(trifluoromethyl)aniline is its potential as a scaffold for drug discovery. The trifluoromethyl group has been extensively studied for its role in improving metabolic stability, a critical factor in drug development. For instance, compounds containing this moiety often exhibit longer half-lives and reduced susceptibility to cytochrome P450-mediated metabolism. This characteristic is particularly relevant in the design of long-acting therapeutics where prolonged exposure to biological targets is desired.

In addition to its pharmacokinetic advantages, the structural flexibility of 3-(benzyloxy)-5-(trifluoromethyl)aniline allows for diverse functionalization strategies. Researchers have leveraged this compound to develop libraries of derivatives with tailored biological activities. For example, modifications at the 4-position or 2-position of the aniline ring can introduce additional pharmacophores that enhance interactions with specific enzymes or receptors. Such modifications are essential for optimizing drug efficacy and minimizing off-target effects.

The synthesis of 3-(benzyloxy)-5-(trifluoromethyl)aniline typically involves multi-step organic transformations, including nucleophilic substitution reactions, cross-coupling reactions, and fluorination protocols. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The growing interest in flow chemistry has also enabled more efficient and scalable production processes for this compound.

Recent advances in computational chemistry have further accelerated the discovery process involving 3-(benzyloxy)-5-(trifluoromethyl)aniline. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. This approach has been particularly valuable in identifying lead compounds for kinase inhibitors, where precise knowledge of protein-ligand interactions is crucial. The integration of experimental data with computational predictions has led to more efficient drug discovery pipelines.

The agrochemical sector has also shown interest in derivatives of 3-(benzyloxy)-5-(trifluoromethyl)aniline due to their potential as intermediates in pesticide development. The trifluoromethyl group enhances bioactivity by improving lipophilicity and resistance to degradation by environmental factors. Researchers are exploring its use in synthesizing novel herbicides and fungicides that offer improved efficacy while maintaining environmental safety.

In conclusion, 3-(benzyloxy)-5-(trifluoromethyl)aniline (CAS No. 919278-57-2) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an ideal candidate for developing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.